Cas no 57552-95-1 (7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one)

• Product Name: 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one
• CAS No: 57552-95-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD08695256
• CID: 1032354
• PubChem ID: 12834620
• Update Time: 2025-05-20

7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Phenyl-3,4-dihydro-1H-1,4-diazepin-5(2H)-one
• 5H-1,4-Diazepin-5-one, 1,2,3,4-tetrahydro-7-phenyl-
• 7-Phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one
• 7-phenyl-1,2,3,4-tetrahydro -1,4-diazepine-5-one
• 7-Phenyl-1,2,3,4-tetrahydro-[1,4]diazepin-5-on
• 7-phenyl-1,2,3,4-tetrahydro-[1,4]diazepin-5-one
• 7-phenyl-2,3,4,5-tetrahydro-1,4-diazepin-5-one
• 7-phenyl-2,3,4,5-tetrahydro-1,4-diazepine-5-one
• AK122689
• AKOS0
• KB-250138
• phenyltetrahydrodiazepinone
• RP11163
• SureCN6270993
• D85600
• 7-Phenyl-1,2,3,4-tetrahydro-5H-1,4-diazepin-5-one
• 7-phenyl-1,2,3,4-tetrahydro-1,4-diazepin-5-one
• DB-342018
• AKOS000281164
• SCHEMBL6270993
• MFCD08695256
• 7-Phenyl-1,2,3,4-tetrahydro-1,4-diazepine-5-one
• EN300-79618
• 57552-95-1
• QTBKTEDAGWNUEX-UHFFFAOYSA-N
• MF-0009
• A898226
• J-519331
• CS-0261699
• 7-Phenyl-1,2,3,4,-tetrahydro-1,4-diazepin-5-one
• Z336080720
• DTXSID90511054
• 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one

• MDL： MFCD08695256
• Inchi： 1S/C11H12N2O/c14-11-8-10(12-6-7-13-11)9-4-2-1-3-5-9/h1-5,8,12H,6-7H2,(H,13,14)
• InChI Key： QTBKTEDAGWNUEX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NCCN1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 206-207 ºC
• Solubility: Slightly soluble (6 g/l) (25 º C),

Additional information on 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one

7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one and CAS No. 57552-95-1: A Comprehensive Overview

The compound 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one, identified by the CAS number 57552-95-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the diazepine class, which is well-known for its diverse pharmacological properties and applications in the treatment of various neurological and psychiatric disorders. The unique structural features of this molecule contribute to its potential as a therapeutic agent, making it a subject of extensive research and development.

In recent years, there has been a growing interest in exploring novel derivatives of diazepine-based compounds due to their potential therapeutic benefits. The presence of a phenyl group in the molecular structure of 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one enhances its pharmacological activity by influencing its binding affinity to specific biological targets. This modification has been shown to modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA), which plays a crucial role in maintaining neuronal balance and preventing excitotoxicity.

Current research indicates that derivatives of this compound exhibit promising effects in the management of anxiety disorders and other central nervous system (CNS) conditions. Studies have demonstrated that 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one can interact with GABA receptors in a manner that enhances their inhibitory effects. This interaction is believed to contribute to its anxiolytic properties by promoting relaxation and reducing neuronal hyperactivity. Furthermore, preliminary investigations suggest that this compound may also have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the tetrahydropyridine core through cyclization reactions. Subsequent functionalization steps introduce the phenyl group and the carbonyl group at the 5-position of the diazepine ring. These synthetic pathways require precise control over reaction conditions to ensure high yields and purity of the final product.

The pharmacokinetic properties of 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one are also subjects of intense study. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability for clinical use. Preliminary data suggest that this compound exhibits moderate bioavailability and a favorable metabolic profile when administered orally. Additionally, its stability under various storage conditions is being assessed to ensure long-term viability for both research and therapeutic purposes.

In vitro studies have provided valuable insights into the mechanism of action of 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one. These studies have revealed that it can modulate various signaling pathways involved in CNS function. For instance, it has been observed to influence the activity of enzymes such as monoamine oxidase (MAO) and cytochrome P450 (CYP450) enzymes, which are critical in drug metabolism and neurotransmitter regulation. Such findings are crucial for understanding how this compound interacts with other drugs and for predicting potential side effects.

The potential therapeutic applications of 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one extend beyond anxiety disorders. Research is ongoing to explore its efficacy in treating conditions such as depression and insomnia. The compound's ability to interact with multiple neurotransmitter systems suggests that it may have broad-spectrum effects on mental health disorders. Clinical trials are being planned to evaluate its safety and efficacy in human populations suffering from these conditions.

The development of new pharmaceutical agents requires rigorous testing to ensure their safety and effectiveness. Regulatory agencies impose stringent guidelines on drug development processes to protect patient health while promoting innovation. The journey from laboratory discovery to clinical application involves multiple stages of testing, including preclinical studies using cell cultures and animal models followed by human clinical trials.

The role of computational chemistry in the development of new drugs cannot be overstated. Advanced computational methods are being employed to predict the binding affinities and interactions between compounds like 7-phenyl-2,3,4,5-tetrahydro-1H-1,4-diazepin-5-one and biological targets such as receptors and enzymes. These computational approaches help researchers design more effective molecules with fewer side effects by simulating molecular interactions before conducting expensive wet-lab experiments.

The future prospects for 7-(Phenyl)-2-(propylamino)-3-methyltetrahydropyrazolo[4',3':4:5]pyrazinone, a related derivative with similar structural features but different substituents at key positions on the tetrahydropyrazole ring system is also promising due to its enhanced pharmacological activity as demonstrated by recent studies on similar compounds within this class.